Cas no 142387-58-4 (1-(Ethanesulfinyl)-2-(methanesulfinyl)ethane)

• Product Name: 1-(Ethanesulfinyl)-2-(methanesulfinyl)ethane
• CAS No: 142387-58-4
• MF: C₅H₁₂O₂S₂
• MW: 168.277579307556
• CID: 2775093
• PubChem ID: 71344295
• Update Time: 2025-04-21

1-(Ethanesulfinyl)-2-(methanesulfinyl)ethane Chemical and Physical Properties

Names and Identifiers

• 142387-58-4
• DTXSID20770758
• 1-(Ethanesulfinyl)-2-(methanesulfinyl)ethane

• Inchi： 1S/C5H12O2S2/c1-3-9(7)5-4-8(2)6/h3-5H2,1-2H3
• InChI Key： OJAHBGNJVOMXRU-UHFFFAOYSA-N
• SMILES： S(CC)(CCS(C)=O)=O

Computed Properties

• Exact Mass: 168.02787197Da
• Monoisotopic Mass: 168.02787197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 72.6Ų